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Compound of Interest

Compound Name:
7-Hydroxyflavone-beta-D-

glucoside

CAS No.: 71802-05-6

Cat. No.: B600478 Get Quote

Introduction & Principle
7-Hydroxyflavone-

-D-glucoside is a fluorogenic substrate used primarily for the sensitive detection of

-glucosidase activity. Unlike colorimetric substrates (e.g., p-Nitrophenyl-

-D-glucoside), this compound releases 7-Hydroxyflavone (7-HF) upon enzymatic hydrolysis.
The aglycone (7-HF) exhibits strong fluorescence in basic or neutral media (typically Excitation:
~360 nm; Emission: ~450–520 nm, pH-dependent), allowing for high-throughput screening and
kinetic analysis with lower detection limits than absorbance-based methods.

Proper preparation of the stock solution is critical. Flavonoid glycosides are prone to hydrolysis

if stored improperly and can precipitate in aqueous buffers if the co-solvent ratio is not

optimized. This guide details the gravimetric preparation of a stable stock in DMSO and the

subsequent working dilutions.

Physicochemical Properties[1][2][3][4][5][6][7][8][9]
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Property Data Notes

Compound Name
7-Hydroxyflavone-

-D-glucoside

Chemical Formula

Molecular Weight ~400.38 g/mol

Always verify MW on the

specific vial label (hydrates

differ).[1]

Solubility (Primary) DMSO (≥ 10 mg/mL) Preferred solvent for stock.[2]

Solubility (Secondary) Ethanol, Methanol
Soluble, but evaporation risks

concentration changes.

Solubility (Aqueous) Low (< 1 mg/mL)
Requires organic co-solvent or

dilution from stock.

Appearance White to off-white powder Light sensitive.

Stability Hydrolysis-prone

Spontaneous hydrolysis

occurs at extreme pH or high

temp.

Critical Considerations (The "Why")
Solvent Selection: DMSO vs. Ethanol

Dimethyl Sulfoxide (DMSO): We recommend anhydrous DMSO for the primary stock.[3] It

prevents spontaneous hydrolysis better than protic solvents (like ethanol) and has a high

boiling point, ensuring the concentration remains constant during storage.

Avoid Water in Stock: Never prepare the primary stock in water or buffer. The glycosidic

bond is susceptible to non-enzymatic hydrolysis over time in aqueous solution, leading to

high background fluorescence (high blank values).

Light Sensitivity
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The released aglycone (7-HF) and the substrate itself can undergo photo-oxidation or

isomerization. All solutions should be prepared in amber tubes or wrapped in aluminum foil.

pH Dependence of Signal
The fluorescence of the product (7-Hydroxyflavone) is highly pH-dependent. While the

enzymatic reaction may occur at acidic pH (e.g., pH 5.0 for lysosomal enzymes), the

fluorescence is often maximal at basic pH (pH > 9.0). Protocols often include a "Stop & Read"

step using a high pH buffer (e.g., Glycine-NaOH, pH 10) to terminate the reaction and

maximize signal.

Protocol: Preparation of Primary Stock Solution (10
mM)
Objective: Prepare 1 mL of a 10 mM stock solution in anhydrous DMSO.

Reagents & Equipment[5][6][10][11]
Solid: 7-Hydroxyflavone-

-D-glucoside (Store desiccated at -20°C).

Solvent: Anhydrous DMSO (Dimethyl Sulfoxide), PCR grade or better.

Container: Amber glass vial or opaque polypropylene microcentrifuge tube (1.5 mL).

Equipment: Analytical balance (0.01 mg readability), Vortex mixer.

Step-by-Step Procedure
Equilibration: Remove the product vial from the freezer and allow it to equilibrate to room

temperature inside a desiccator (approx. 20–30 mins).

Reasoning: Opening a cold vial introduces condensation, which adds water to the powder

and degrades stability.

Weighing: Weigh approximately 4.0 mg of the powder into the amber vial. Record the exact

mass (e.g.,
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mg).

Calculation: Calculate the volume of DMSO required to achieve exactly 10 mM.

Example: If mass = 4.12 mg and MW = 400.38:

Dissolution: Add the calculated volume of anhydrous DMSO.

Mixing: Vortex vigorously for 30–60 seconds. If particles persist, sonicate in a water bath for

2 minutes (keep temperature < 30°C).

Aliquot & Storage: Dispense into small aliquots (e.g., 50–100

L) to avoid freeze-thaw cycles.

Storage Condition: -20°C (stable for 6 months) or -80°C (stable for >1 year). Protect from

light.

Protocol: Preparation of Working Solution (Assay
Ready)
Objective: Prepare a working solution (e.g., 100

M) for an enzymatic assay.

Reagents
Primary Stock: 10 mM 7-HF-glucoside (in DMSO).

Assay Buffer: e.g., 100 mM Sodium Acetate (pH 5.0) or Phosphate Buffer (pH 7.0).[4][5]

Procedure
Thaw: Thaw one aliquot of the 10 mM stock at room temperature (protected from light).

Vortex to ensure homogeneity.

Dilution: Dilute the stock 1:100 into the Assay Buffer.

Example: Add 10
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L of 10 mM Stock to 990

L of Assay Buffer.

Result: 100

M Working Solution.

Mixing: Vortex immediately. The solution should be clear. If precipitation occurs (cloudiness),

increase the DMSO concentration or use a lower substrate concentration.

Note: Most enzymes tolerate up to 5% DMSO. A 1:100 dilution yields 1% DMSO, which is

generally safe.

Usage: Use within 4 hours. Do not store aqueous working solutions.

Visual Workflows
Figure 1: Stock Preparation Workflow
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Caption: Step-by-step workflow for preparing a stable primary stock solution of 7-
Hydroxyflavone-beta-D-glucoside.

Figure 2: Assay Logic & Detection
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Caption: Enzymatic hydrolysis pathway. The pH shift (Stop Solution) is often required to

deprotonate 7-HF for maximal fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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